Cas no 1804576-13-3 (4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1804576-13-3
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4910255
• Update Time: 2025-06-13

4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c1-4-5(9)2-7(14-6(4)3-13)15-8(10,11)12/h2H,1H3
• InChI Key： DIULOGZBXCTOTI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC(C#N)=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine

Introduction to 4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804576-13-3) in Modern Chemical Research

4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine, identified by its CAS number 1804576-13-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including the presence of a bromo substituent, a cyano group, a methyl group, and a trifluoromethoxy group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The bromo substituent at the 4-position enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecular architectures. The cyano group at the 2-position introduces a polar electron-withdrawing moiety, which can influence the electronic properties of the ring and serve as a handle for further functionalization. The methyl group at the 3-position provides steric hindrance and can affect the regioselectivity of reactions, while the trifluoromethoxy group at the 6-position introduces fluorine atoms, which are known for their ability to modulate metabolic stability and binding affinity in biological targets.

In recent years, there has been growing interest in developing novel pyridine derivatives as pharmacological agents. The combination of these functional groups in 4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine makes it an attractive scaffold for drug discovery. For instance, pyridine derivatives have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The unique electronic and steric properties of this compound allow researchers to fine-tune its interactions with biological targets, leading to the development of more effective and selective therapeutic agents.

One of the most compelling aspects of 4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine is its versatility in synthetic chemistry. The presence of multiple reactive sites enables chemists to employ a wide range of synthetic strategies, including cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. These reactions can be leveraged to introduce additional functional groups or to attach various biomolecules, such as peptides or sugars, for the development of conjugates with enhanced bioavailability or targeted delivery systems.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have shown that modifications to the structure of 4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine can significantly impact its binding affinity to biological targets. By using computational tools, researchers can predict how different substituents will affect the molecule's interactions with proteins or enzymes, allowing them to design more potent inhibitors or agonists. This approach has been particularly valuable in drug discovery pipelines where high-throughput screening is not feasible due to cost or time constraints.

The agrochemical industry has also recognized the potential of 4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine as a key intermediate in developing novel pesticides and herbicides. Pyridine derivatives are known for their ability to interact with biological systems at multiple levels, making them effective against a broad spectrum of pests. The specific arrangement of functional groups in this compound allows it to disrupt essential metabolic pathways in plants or insects while minimizing toxicity to non-target organisms. This balance is critical for developing environmentally sustainable agricultural solutions that meet global food demand without compromising ecological health.

In conclusion,4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804576-13-3) represents a promising candidate for further exploration in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists seeking to develop innovative molecular architectures. As our understanding of biological systems continues to evolve,4-Bromo-2-cyano-3-methyl-6-(trifluoromethoxy)pyridine is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and agriculture.